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Compound of Interest

Compound Name: N-Isononylcyclohexylamine

Cat. No.: B15175798

For the attention of Researchers, Scientists, and Drug Development Professionals.

This guide provides a comparative environmental impact assessment of cyclohexylamine
derivatives, focusing on available data for Cyclohexylamine and Dicyclohexylamine as proxies
for N-Isononylcyclohexylamine, for which specific environmental data is not publicly
available. The assessment contrasts these compounds with emerging environmentally friendly
alternatives in key industrial applications such as corrosion inhibition and rubber vulcanization.

Executive Summary

The direct environmental impact of N-lsononylcyclohexylamine has not been extensively
documented in publicly accessible literature. Therefore, this guide utilizes data from structurally
similar compounds, Cyclohexylamine and Dicyclohexylamine, to infer potential environmental
behavior and impacts. The comparison with greener alternatives, such as plant-based
corrosion inhibitors and next-generation vulcanization accelerators, highlights a significant
disparity in environmental profiles. The alternatives generally exhibit lower toxicity, higher
biodegradability, and are derived from renewable resources, positioning them as more
sustainable options.

Section 1: Comparative Ecotoxicity and
Environmental Fate
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The following tables summarize the available environmental data for Cyclohexylamine and

Dicyclohexylamine. A qualitative comparison with eco-friendly alternatives is also provided.

Table 1: Physicochemical Properties and Environmental Fate

Eco-Friendly
Property Cyclohexylamine Dicyclohexylamine  Alternatives
(General)
CAS Number 108-91-8[1] 101-83-7[2] Varies
Varies (often complex
Molecular Formula C6H13NJ[1] C12H23N]3] )
mixtures)
- o Varies (often water-
Water Solubility Miscible[1] 0.8 g/L at 25 °CJ[3]

soluble extracts)[4]

Vapor Pressure

11 mmHg (20°C)[1]

0.0442 hPa at 25
°Cl2]i3]

Generally low

Biodegradation

Readily biodegradable

by some bacteria[5]

Readily biodegradable
(77% in 14 days,
>96% in 20 days in
specific tests)[2]

Generally high and
rapid[4][6]

Bioaccumulation

Low potential
(estimated BCF of 3)

[7]

Potential for neutral
form (BCF=459), no
significant potential for
protonated form
(BCF=3.2)[2]

Low potential

Environmental Target

Compartment

Water (protonated
form)[2]

Water (99.71% for

protonated form)[2]

Varies, generally low

persistence

Table 2: Aquatic Toxicity Data
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Cyclohexylami  Dicyclohexyla Eco-Friendly

Species Endpoint ne (Value mine (Value Alternatives
mglL) mgl/L) (General)
Oncorhynchus
. . Generally low
mykiss (Rainbow  LC50 (96h) 44 - 90[8] - o
toxicity
Trout)

Pseudokirchnerie
Generally low

lla subcapitata EC50 (96h) 20[8] - o
toxicity
(Green Algae)
Very toxic to
o Harmful to aquatic life with o )
Aquatic Life - o ] Minimal impact
aquatic life[9] long lasting

effects[10]

Section 2: Experimental Methodologies

Detailed experimental protocols for the cited data are available in the original source
documents. The following provides a general overview of the methodologies used to assess
the environmental impact of these chemicals.

Biodegradation Studies

o Ready Biodegradability (e.g., OECD TG 301C/MITI Test): These tests assess the potential
for a chemical to be rapidly and completely biodegraded by microorganisms. The test
substance is incubated with a microbial inoculum in a mineral medium for 28 days.
Biodegradation is determined by measuring parameters such as oxygen consumption or
carbon dioxide production. For Dicyclohexylamine, 77% biodegradation was observed in 14
days using a test comparable to OECD TG 301C[2].

¢ Inherent Biodegradability (e.g., OECD TG 301D/Closed Bottle Test): This test identifies
chemicals that have the potential to biodegrade, although not necessarily rapidly. A low
concentration of the test substance is incubated with a mixed microbial population in a
closed bottle for 28 days. The depletion of dissolved oxygen is measured and compared to
theoretical oxygen demand. Dicyclohexylamine showed over 96% degradation after 20 days
in a closed bottle test[2].
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o Specific Bacterial Degradation: Studies may isolate specific bacterial strains capable of
degrading a target compound. For instance, Brevibacterium oxydans IH-35A was shown to
grow on Cyclohexylamine as the sole source of carbon and nitrogen[5]. The degradation
pathway was elucidated by identifying metabolic intermediates.

Aquatic Toxicity Testing

o Acute Toxicity Tests (e.g., OECD TG 203, Fish, Acute Toxicity Test): These tests determine
the concentration of a substance that is lethal to 50% of a test population of fish (LC50) over
a short period, typically 96 hours.

» Algal Growth Inhibition Tests (e.g., OECD TG 201): These tests evaluate the effects of a
substance on the growth of unicellular green algae. The concentration that inhibits growth by
50% (EC50) is determined over a 72 or 96-hour period.

Section 3: Comparative Analysis and Alternatives
Corrosion Inhibitors

Cyclohexylamine and its derivatives are utilized as corrosion inhibitors, particularly in boiler
water treatment[11]. However, due to their potential environmental and health risks, there is a
growing interest in "green" corrosion inhibitors.

o Plant-Based Inhibitors: Extracts from various plants have demonstrated effective corrosion
inhibition[4][6][12][13]. These are attractive due to their biodegradability, low cost, and wide
availability[4][12]. The active components are often organic compounds like tannins,
alkaloids, and flavonoids that form a protective layer on the metal surface[12].

Vulcanization Accelerators

Sulfenamide accelerators, which can be derived from cyclohexylamines, are widely used in the
rubber industry[14][15]. A significant concern with some traditional accelerators is the formation
of carcinogenic N-nitrosamines.

o 'Safe’ Amine Accelerators: Research has focused on developing sulfenamide accelerators
derived from 'safe' amines. These amines are designed to be difficult to nitrosate, and if they
are, they form non-carcinogenic N-nitroso compounds[16]. This represents a significant step
towards safer and more environmentally benign rubber processing.
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Section 4: Visualizing Environmental Pathways and
Comparisons

The following diagrams illustrate key concepts related to the environmental assessment of

these chemical classes.
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Caption: Environmental fate of Cyclohexylamine derivatives.
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Caption: Comparison of corrosion inhibitor types.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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